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Compound of Interest

Compound Name: 1,4-Diethylpiperazine

Cat. No.: B1583865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,4-Diethylpiperazine, a versatile chemical

compound with significant applications in research and pharmaceutical development. The

following sections detail its chemical identity, physicochemical properties, synthesis,

applications, and safety protocols, offering a holistic resource for professionals in the field.

Core Identity: CAS Number and Molecular Structure
1,4-Diethylpiperazine is identified by the CAS Registry Number 6483-50-7.[1][2][3][4][5][6][7]

[8] Its molecular structure consists of a central piperazine ring, which is a six-membered ring

containing two nitrogen atoms at opposite positions (1 and 4), with an ethyl group attached to

each nitrogen atom.[3]

The fundamental chemical identifiers are summarized below:
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Identifier Value

CAS Number 6483-50-7[1][2][3][4][5][6][7][8]

Molecular Formula C8H18N2[1][2][3][6]

Molecular Weight 142.24 g/mol [1][2][3][6]

IUPAC Name 1,4-diethylpiperazine[4]

Synonyms N,N′-Diethylpiperazine[1][8]

Physicochemical and Chemical Properties
1,4-Diethylpiperazine is typically a clear, colorless to pale yellow liquid with a characteristic

amine-like odor.[2][3] It is soluble in water and organic solvents such as methanol and toluene.

[2][3][7] The basic nature of this compound, owing to the two nitrogen atoms, makes it a

candidate for various chemical reactions, including nucleophilic substitutions.[3]

Property Value

Appearance Clear colorless to yellow liquid[2][4]

Boiling Point 171-172 °C[8]

Density ~0.844 g/mL at 25 °C

Refractive Index ~1.4520-1.4560

Solubility Soluble in water, methanol, and toluene[2][3][7]

Synthesis of 1,4-Diethylpiperazine
The synthesis of 1,4-Diethylpiperazine can be achieved through various methods. A common

laboratory and industrial approach involves the N-alkylation of piperazine with an ethylating

agent.

A General Synthetic Workflow:
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Caption: A generalized workflow for the synthesis of 1,4-Diethylpiperazine.

Detailed Protocol:

Reactant Preparation: Piperazine is dissolved in a suitable solvent.

Reaction: An ethylating agent, such as chloroethane, is added to the piperazine solution.

This reaction can sometimes lead to the formation of by-products like N,N-diethyl piperazine.

[9][10]

Purification: The final product is purified to remove any unreacted starting materials and by-

products.

Alternative synthetic routes exist, such as the reaction of ethylamine with epichlorohydrin,

though this method can be more complex and require more stringent reaction conditions.[10]

Applications in Research and Drug Development
The piperazine scaffold is a "privileged scaffold" in medicinal chemistry, present in a wide array

of approved drugs.[11] This is due to its favorable physicochemical properties, which can

improve the pharmacokinetic and pharmacodynamic profiles of drug candidates.[11]

Role as a Pharmaceutical Intermediate:
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1,4-Diethylpiperazine serves as a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[3][7] Its derivatives have been explored for a range of

therapeutic applications, including:

Antipsychotics[12]

Antidepressants[12]

Anxiolytics[12]

Anticancer agents[11]

Antibacterial drugs[11]

The piperazine moiety's ability to modulate biological activity makes it a valuable component in

the design of novel therapeutics targeting the central nervous system and other disease areas.

[12] For instance, derivatives have been investigated for their potential in treating

neurodegenerative disorders like Parkinson's disease.[13]
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Caption: The role of 1,4-Diethylpiperazine in the drug development pipeline.

Safety, Handling, and Storage
As with any chemical substance, proper safety precautions are paramount when handling 1,4-
Diethylpiperazine.

Hazards:

It is considered a flammable liquid and vapor.[6]

It can cause skin irritation and serious eye irritation or damage.[6]
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Some classifications indicate it may cause severe skin burns.[6]

Safety Recommendations:

Personal Protective Equipment (PPE): Always wear appropriate protective clothing, gloves,

and eye/face protection.

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes, and avoid

inhalation of vapors.[14] Keep away from heat, sparks, and open flames.[15]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2]

Conclusion
1,4-Diethylpiperazine is a valuable chemical entity with a well-defined set of properties that

make it highly useful for researchers and professionals in drug development. Its role as a

versatile synthetic intermediate, particularly for compounds targeting the central nervous

system, underscores its importance in medicinal chemistry. A thorough understanding of its

synthesis, reactivity, and safety is essential for its effective and safe utilization in the laboratory

and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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